Cas no 877640-68-1 (1-(4-ethoxyphenyl)-1-ethyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(4-ethoxyphenyl)-1-ethyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 877640-68-1
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 6256178
• PubChem ID: 18572719
• Update Time: 2025-10-21

1-(4-ethoxyphenyl)-1-ethyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-1-ethyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• 1-(4-ethoxyphenyl)-1-ethyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• AKOS024656587
• 877640-68-1
• F2519-0071
• 1-(4-ethoxyphenyl)-1-ethyl-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea
• HMS1656I18

• Inchi： 1S/C22H27N3O4/c1-4-24(17-8-12-20(13-9-17)29-5-2)22(27)23-16-14-21(26)25(15-16)18-6-10-19(28-3)11-7-18/h6-13,16H,4-5,14-15H2,1-3H3,(H,23,27)
• InChI Key： BGVWOWBTGQLTAS-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(=CC=1)OC)NC(N(C1C=CC(=CC=1)OCC)CC)=O

Computed Properties

• Exact Mass: 397.20015635g/mol
• Monoisotopic Mass: 397.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-(4-ethoxyphenyl)-1-ethyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Comprehensive Overview of 1-(4-Ethoxyphenyl)-1-Ethyl-3-[1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl]Urea (CAS No. 877640-68-1)

The compound 1-(4-ethoxyphenyl)-1-ethyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea, identified by its CAS number 877640-68-1, is a specialized organic molecule with a unique structural framework. This urea derivative features a pyrrolidinone core, substituted with ethoxy and methoxy phenyl groups, which contribute to its distinct physicochemical properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in medicinal chemistry and drug discovery. The presence of both ethoxy and methoxy functional groups enhances its versatility, making it a candidate for further exploration in targeted therapies.

In recent years, the demand for novel urea-based compounds has surged, driven by their role as intermediates in the synthesis of bioactive molecules. The 1-(4-ethoxyphenyl)-1-ethyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-receptor interactions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and stability for research purposes. Its CAS registry number 877640-68-1 serves as a global identifier, facilitating seamless collaboration across scientific communities.

The synthesis of 1-(4-ethoxyphenyl)-1-ethyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic pathways is a key focus for chemists aiming to improve yield and scalability. Environmental sustainability in chemical synthesis is a growing concern, and greener alternatives such as catalytic methods or solvent-free reactions are being explored to minimize waste. This aligns with the broader industry trend toward green chemistry, which resonates with environmentally conscious researchers and stakeholders.

From a pharmacological perspective, the pyrrolidinone moiety in this compound is of particular interest due to its prevalence in CNS-active drugs. While 877640-68-1 is primarily used in research settings, its structural analogs have shown promise in modulating neurotransmitter systems. Questions like "What are the biological targets of urea derivatives?" or "How do methoxy groups affect drug metabolism?" are frequently searched, reflecting the curiosity surrounding this class of compounds. These inquiries underscore the need for detailed studies on the structure-activity relationship (SAR) of such molecules.

In the realm of material science, 1-(4-ethoxyphenyl)-1-ethyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea could also find applications due to its potential to form stable crystalline structures. Researchers are investigating its use in organic semiconductors or photovoltaic materials, where its electron-donating substituents might enhance performance. The compound's thermal stability and solubility profile are critical factors in these applications, often discussed in forums and academic papers.

Regulatory and safety aspects of CAS 877640-68-1 are equally important. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide essential information on storage conditions, personal protective equipment (PPE), and first-aid measures. Compliance with REACH and other global chemical regulations ensures that this compound can be traded and used without legal restrictions.

In conclusion, 1-(4-ethoxyphenyl)-1-ethyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea represents a fascinating intersection of chemistry, pharmacology, and materials science. Its CAS number 877640-68-1 serves as a gateway to a wealth of research opportunities, from drug development to advanced material design. As scientific inquiries evolve, this compound will likely remain a subject of interest for its multifaceted potential and contributions to innovation.